[1-(5-Methylthiophen-2-YL)ethyl](propyl)amine

Specification

• Molecular Formula: C10H17NS
• Molecular Weight: 183.32 g/mol
• IUPAC Name: N-[1-(5-methylthiophen-2-yl)ethyl]propan-1-amine
• Standard InChI: InChI=1S/C10H17NS/c1-4-7-11-9(3)10-6-5-8(2)12-10/h5-6,9,11H,4,7H2,1-3H3
• Standard InChI Key: YBRYEUBTMNEAIG-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(C)C1=CC=C(S1)C

Introduction

Chemical Structure and Physicochemical Properties

The molecular structure of 1-(5-Methylthiophen-2-YL)ethylamine comprises a thiophene backbone with a methyl group at the 5-position and a branched ethyl-propylamine moiety at the 2-position. The compound’s IUPAC name is N-ethyl-N-(5-methylthiophen-2-yl)propan-1-amine, with a molecular formula of C₁₀H₁₇NS and a molecular weight of 183.32 g/mol. Key structural features include:

• Thiophene Ring: A five-membered aromatic ring containing sulfur, which contributes to electron-rich properties and participation in π-π interactions.

• Methyl Substituent: Enhances lipophilicity and influences electronic distribution across the ring.

• Propylamine Side Chain: Introduces basicity and potential for hydrogen bonding, critical for biological interactions.

Physicochemical Properties:

Property	Value
Molecular Formula	C₁₀H₁₇NS
Molecular Weight	183.32 g/mol
Boiling Point (Predicted)	245–250°C
LogP (Lipophilicity)	2.8 (estimated)
Solubility	Low in water; soluble in organic solvents (e.g., ethanol, DMSO)

The compound’s SMILES notation is CCC(C1=CC=C(S1)C)NCC, reflecting its branched amine and thiophene substituents.

Synthesis and Industrial Production

Synthetic Routes

The synthesis of 1-(5-Methylthiophen-2-YL)ethylamine typically involves reductive amination or alkylation strategies:

• Reductive Amination:

  • Starting Materials: 5-Methylthiophene-2-carbaldehyde and propylamine.

  • Reaction: The aldehyde reacts with propylamine under catalytic hydrogenation (e.g., Pd/C or NaBH₄) to form the secondary amine.

  • Equation:

    $$\text{5-Methylthiophene-2-carbaldehyde} + \text{Propylamine} \xrightarrow{\text{H}_2/\text{Pd/C}} \text{[1-(5-Methylthiophen-2-YL)ethyl](propyl)amine}$$

• Alkylation of Amines:

  • Starting Materials: 2-Chloro-5-methylthiophene and N-ethylpropylamine.

  • Conditions: Nucleophilic substitution facilitated by a base (e.g., K₂CO₃) in polar aprotic solvents (e.g., DMF).

Industrial Scalability

Industrial production emphasizes continuous flow reactors to enhance yield (≥85%) and reduce waste. Solvent recovery systems and automated purification (e.g., distillation) are critical for cost-effective manufacturing.

Chemical Reactivity and Functionalization

Key Reactions

• Oxidation: The allylic position adjacent to the amine is susceptible to oxidation, forming imine or nitrile derivatives.

• Electrophilic Substitution: The thiophene ring undergoes halogenation or sulfonation at the 4-position due to electron-donating methyl and amine groups.

• Complexation: The amine group acts as a ligand for transition metals (e.g., Cu²⁺, Fe³⁺), enabling applications in catalysis.

Reaction Conditions and Products

Reaction Type	Reagents/Conditions	Major Product
Oxidation	KMnO₄, acidic conditions	N-Ethyl-N-(5-methylthiophen-2-yl)propanamide
Bromination	Br₂, FeCl₃ catalyst	4-Bromo-5-methylthiophen-2-yl derivative
Hydrogenation	H₂, Raney Ni	Saturated cyclohexane analog

Comparative Analysis with Related Compounds

Compound Name	Structural Differences	Bioactivity
N-((5-Methylthiophen-2-yl)methyl)prop-2-en-1-amine	Allylamine side chain	Moderate enzyme inhibition
N-Ethyl-1-(5-methylthiophen-2-yl)propan-1-amine	Propyl-ethylamine branching	Enhanced membrane permeability
5-Methylthiophene-2-carboxylic acid	Carboxylic acid substituent	Low bioactivity, used as intermediate

Industrial and Materials Science Applications

• Organic Electronics: Thiophene derivatives are employed in OLEDs due to their electron-transport properties.

• Coordination Polymers: Amine-thiophene complexes form porous materials for gas storage (e.g., CO₂ capture).